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Compound of Interest

Compound Name: Dibenzyl oxalate

Cat. No.: B1582983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
dibenzyl oxalate, a key organic compound. This document outlines its physical properties,
detailed experimental protocols for their determination, and a logical workflow for these
analytical procedures. The information herein is intended to support laboratory research and
development activities where precise physicochemical characterization is paramount.

Physicochemical Data of Dibenzyl Oxalate

The melting and boiling points are critical physical constants that indicate the purity of a
substance and are essential for process design and safety assessments in drug development
and chemical synthesis.

Summary of Physical Constants

Quantitative data for dibenzyl oxalate are summarized in the table below for ease of reference
and comparison.

Physical Property Value Conditions
Melting Point 80 - 82 °C (176 - 179.6 °F) (it)[LI21314115]
Boiling Point 235 °C (455 °F) @ 14 mmHg (lit.)[1][2][3][4][5]
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Experimental Protocols

The following sections detail the standard laboratory methodologies for the determination of the
melting and boiling points of a solid organic compound such as dibenzyl oxalate.

Determination of Melting Point: Capillary Method

The capillary method is the most common technique for determining the melting point of a solid
substance.[3] It relies on heating a small sample in a capillary tube and observing the
temperature range over which the solid transitions to a liquid.[3][6]

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital Melt-Temp device)[2][6][7]

Capillary tubes (sealed at one end)[3]

Thermometer (high accuracy)

Sample of dibenzyl oxalate (finely powdered and dry)[3][8]

Heating oil (for Thiele tube) or metal heating block[4][7]
Procedure:

o Sample Preparation: Ensure the dibenzyl oxalate sample is completely dry and finely
powdered to allow for uniform packing.[3]

o Loading the Capillary Tube: Press the open end of a capillary tube into the dibenzyl oxalate
powder, trapping a small amount of the sample.[8][9] Tap the sealed end of the tube gently
on a hard surface to compact the solid into a dense column of 2-3 mm in height at the
bottom.[8][9]

o Apparatus Setup (Thiele Tube):

o Attach the capillary tube to a thermometer using a small rubber band, aligning the sample
with the thermometer bulb.[2][5]
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o Insert the thermometer and attached capillary tube into the Thiele tube, ensuring the
heating oil level is appropriate and the rubber band is above the oil level.[5][7]

e Heating:

o Gently heat the side arm of the Thiele tube with a small flame or microburner.[2] The
shape of the tube promotes convection currents, ensuring uniform temperature
distribution.[7]

o For a preliminary determination, heat the sample rapidly to find an approximate melting
point.[6][7]

o For an accurate measurement, cool the apparatus to at least 20°C below the approximate
melting point.[8] Then, heat slowly at a rate of 1-2°C per minute as the temperature
approaches the expected melting point.[7][8]

e Observation and Recording:

o Record the temperature at which the first drop of liquid becomes visible. This is the start of

the melting range.[2]

o Record the temperature at which the entire sample has completely liquefied. This is the
end of the melting range.[2] A pure compound will exhibit a sharp melting range of 0.5-
1.0°C.[7]

Determination of Boiling Point: Siwoloboff Method
(Microscale)

Given that dibenzyl oxalate's boiling point is determined at reduced pressure (14 mmHg), a
standard distillation at atmospheric pressure is not suitable as it may lead to decomposition.
[10] The Siwoloboff method is a microscale technique appropriate for determining the boiling
point of small quantities of a substance, especially under vacuum.[1]

Apparatus:

o Small test tube (fusion tube)[11]
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Capillary tube (sealed at one end)[11]

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil)[5][11]

Vacuum source and manometer (for reduced pressure measurements)

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the liquid sample into the
fusion tube.[12] For a solid like dibenzyl oxalate, it would first need to be melted.

o Capillary Insertion: Place the capillary tube, with its sealed end pointing upwards, into the
fusion tube containing the liquid.[1][11][12]

o Apparatus Assembly: Attach the fusion tube to a thermometer with a rubber band.[1][11]
Immerse this assembly in a Thiele tube filled with heating oil.[5][11]

e Heating and Observation:

o Begin heating the Thiele tube gently.[11] As the temperature rises, air trapped in the
capillary tube will expand and exit as a slow stream of bubbles.[1]

o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube.[13] This indicates the liquid has reached its boiling point at the
given pressure.

e Cooling and Measurement:
o Remove the heat source and allow the apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. The exact temperature at which
the liquid is drawn back into the capillary tube is the boiling point of the sample.[1][5]

o Record this temperature and the corresponding pressure from the manometer.

Logical Workflow Visualization
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The following diagram illustrates the logical workflow for the determination of the melting and
boiling points of a chemical substance like dibenzyl oxalate.

Workflow for Physicochemical Property Determination

@tain Dibenzyl Oxalat@

Melting Point Determination

Point Determination (Siwoloboff)

Prepare Dry, Powdered Sample Place Sample in Fusion Tube

Pack Sample into Capillary Tube (2-3mm) Insert Inverted Capillary Tube
Place in Melting Point Apparatus

Assemble with Thermometer in Heating Bath

Heat Rapidly for Approximate M.P. Heat Until Rapid Bubbling Occurs

Cool and Reheat Slowly (1-2°C/min)

Remove Heat and Allow to Cool

Observe and Record Melting Range Record Temp. When Liquid Enters Capillary

End: Report Characterized Properties
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Caption: Workflow for determining melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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